Cas no 2229304-93-0 (4-(2-methylpyridin-4-yl)butanoic acid)

• Product Name: 4-(2-methylpyridin-4-yl)butanoic acid
• CAS No: 2229304-93-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6355464
• PubChem ID: 20689304
• Update Time: 2025-10-22

4-(2-methylpyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpyridin-4-yl)butanoic acid
• 2229304-93-0
• EN300-1735582

• Inchi： 1S/C10H13NO2/c1-8-7-9(5-6-11-8)3-2-4-10(12)13/h5-7H,2-4H2,1H3,(H,12,13)
• InChI Key： IGVOHDSPZGKCAV-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CN=C(C)C=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-(2-methylpyridin-4-yl)butanoic acid

4-(2-Methylpyridin-4-yl)Butanoic Acid: A Comprehensive Overview

4-(2-Methylpyridin-4-yl)butanoic acid, also known by its CAS number 2229304-93-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a butanoic acid group. The pyridine ring, substituted with a methyl group at the 2-position, contributes to the compound's aromaticity and electronic properties, while the butanoic acid group introduces carboxylic acid functionality, enhancing its versatility in various applications.

The synthesis of 4-(2-methylpyridin-4-yl)butanoic acid typically involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels. These developments underscore the compound's importance in both academic and industrial settings.

In terms of applications, 4-(2-methylpyridin-4-yl)butanoic acid has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for drug development, particularly in targeting specific enzymes and receptors. Its ability to form stable complexes with metal ions has also made it a candidate for use in coordination chemistry and catalysis. Additionally, the compound's electronic properties make it suitable for applications in organic electronics, such as in the development of new materials for sensors and optoelectronic devices.

Recent studies have focused on the electrochemical properties of 4-(2-methylpyridin-4-yl)butanoic acid, revealing its potential as an efficient redox mediator. This property is particularly valuable in energy storage systems, where it could enhance the performance of batteries and supercapacitors. Furthermore, researchers have explored its role as a building block for more complex molecular architectures, such as polymers and supramolecular assemblies.

The environmental impact of synthesizing and using 4-(2-methylpyridin-4-yl)butanoic acid has also been a topic of interest. Green chemistry approaches have been employed to minimize waste and reduce the use of hazardous reagents during its production. These efforts align with global sustainability goals and highlight the compound's potential for eco-friendly applications.

In conclusion, 4-(2-methylpyridin-4-yl)butanoic acid, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from pharmaceuticals to materials science, and ongoing advancements in synthesis methods and application development ensure its relevance in future innovations.